4-Methyl-1-oxaspiro[5.5]undec-3-ene

• CAS RN: 62062-94-6
• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 4-methyl-1-oxaspiro[5.5]undec-3-ene
• InChI: InChI=1S/C11H18O/c1-10-5-8-12-11(9-10)6-3-2-4-7-11/h5H,2-4,6-9H2,1H3
• InChI Key: JDCVEHXGIMGDGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCOC2(C1)CCCCC2

Description

4-Methyl-1-oxaspiro[5.5]undec-3-ene is a useful research compound. Its molecular formula is C11H18O and its molecular weight is 166.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Methyl-1-oxaspiro[5.5]undec-3-ene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methyl-1-oxaspiro[5.5]undec-3-ene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of p-TSA (20 g, 0.105 mol) and toluene (2 L) was heated to 115° C. To this mixture were added cyclohexanone (980 g, 10 mols) and isoprenol (946 g, 11 mols) and heated further for 3-6 h. Water was removed from the reaction azeotropically. The reaction mixture was then cooled to room temperature. The organic phase was washed with a 5% Na2CO3 solution, washed with water dried and concentrated and distilled further to provideto 4-methyl-1-oxaspiro [5.5] undec-3-ene (1.32 kg) having a purity of 98% (sum of the isomers) for a total yield of 80%.

Synthesis routes and methods II

Procedure details

A mixture of p-TSA (20 g, 0.105 mol) and toluene (2 L) was heated to 115° C. To this mixture were added cyclohexanone (980 g, 10 mols) and isoprenol (946 g, 11 mols) and heated further for 3-6 h. Water was removed from the reaction azeotropically. The reaction mixture was then cooled to room temperature. The organic phase was washed with a 5% Na2CO3 solution, washed with water dried and concentrated and distilled further to provide 4-methyl-1-oxaspiro [5.5] undec-3-ene (1.32 kg) having a purity of 98% (sum of the isomers) for a total yield of 80%.